Cas no 899741-24-3 (N-(2,5-dichlorophenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide)

N-(2,5-dichlorophenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is a specialized organic compound featuring a naphthyridine core functionalized with a carboxamide group and dichlorophenyl substitution. Its molecular structure imparts potential utility in pharmaceutical and agrochemical research, particularly as an intermediate or active moiety in drug discovery. The presence of electron-withdrawing chlorine atoms and the rigid naphthyridine scaffold may enhance binding affinity in target interactions, while the carboxamide group offers versatility for further derivatization. This compound is suited for applications requiring precise molecular design, such as enzyme inhibition or receptor modulation studies. High purity and well-defined synthetic pathways ensure reproducibility in research settings.
N-(2,5-dichlorophenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide structure
899741-24-3 structure
Product Name:N-(2,5-dichlorophenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide
CAS No:899741-24-3
MF:C16H11Cl2N3O2
MW:348.183441400528
CID:5487686
Update Time:2025-06-12

N-(2,5-dichlorophenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1,8-Naphthyridine-3-carboxamide, N-(2,5-dichlorophenyl)-1,2-dihydro-1-methyl-2-oxo-
    • N-(2,5-dichlorophenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide
    • Inchi: 1S/C16H11Cl2N3O2/c1-21-14-9(3-2-6-19-14)7-11(16(21)23)15(22)20-13-8-10(17)4-5-12(13)18/h2-8H,1H3,(H,20,22)
    • InChI Key: CVBUQLFQPMBMOT-UHFFFAOYSA-N
    • SMILES: N1(C)C2C(=CC=CN=2)C=C(C(NC2=CC(Cl)=CC=C2Cl)=O)C1=O

N-(2,5-dichlorophenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide Pricemore >>

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Additional information on N-(2,5-dichlorophenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

Comprehensive Overview of N-(2,5-dichlorophenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 899741-24-3)

The compound N-(2,5-dichlorophenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 899741-24-3) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,8-naphthyridine core and a dichlorophenyl substituent, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly focusing on its structure-activity relationship (SAR) to explore its efficacy in modulating biological targets.

In recent years, the demand for novel heterocyclic compounds like N-(2,5-dichlorophenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide has surged due to their versatility in medicinal chemistry. This compound’s carboxamide moiety and naphthyridine backbone are particularly noteworthy, as they are often associated with enzyme inhibition and receptor binding properties. Such characteristics align with current trends in targeted therapy and precision medicine, addressing common search queries like "new small molecule inhibitors" or "naphthyridine derivatives in drug design."

The synthesis of CAS No. 899741-24-3 involves multi-step organic reactions, including amide coupling and cyclization techniques. Its molecular weight and logP values suggest moderate solubility, making it suitable for formulation studies. These properties are frequently discussed in forums and research papers, reflecting user interest in "optimizing drug-like properties" and "improving bioavailability of naphthyridine compounds."

From an industrial perspective, N-(2,5-dichlorophenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is also explored for its potential in crop protection. Its chlorinated aromatic component may contribute to pesticidal activity, resonating with searches like "agrochemical innovations" or "sustainable pest control solutions." However, further studies are needed to validate its environmental safety and efficacy.

In summary, CAS No. 899741-24-3 represents a promising scaffold for both pharmaceutical and agrochemical applications. Its structural features and functional groups align with contemporary research priorities, answering popular questions about "next-generation heterocycles" and "role of carboxamides in drug development." As scientific advancements continue, this compound may unlock new opportunities in biomolecular engineering and green chemistry.

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